Cas no 913742-06-0 (3-Pyrrolidinecarboxamide, N-[1,1'-biphenyl]-3-yl-1-cycloheptyl-5-oxo-)

• Product Name: 3-Pyrrolidinecarboxamide, N-[1,1'-biphenyl]-3-yl-1-cycloheptyl-5-oxo-
• CAS No: 913742-06-0
• MF: C₂₄H₂₈N₂O₂
• MW: 376.491326332092
• CID: 749247
• PubChem ID: 44417365
• Update Time: 2025-04-19

3-Pyrrolidinecarboxamide, N-[1,1'-biphenyl]-3-yl-1-cycloheptyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxamide, N-[1,1'-biphenyl]-3-yl-1-cycloheptyl-5-oxo-
• 1-cycloheptyl-5-oxo-N-(3-phenylphenyl)pyrrolidine-3-carboxamide
• CHEMBL386229
• 913742-06-0
• DTXSID80658806
• N-([1,1'-Biphenyl]-3-yl)-1-cycloheptyl-5-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C24H28N2O2/c27-23-16-20(17-26(23)22-13-6-1-2-7-14-22)24(28)25-21-12-8-11-19(15-21)18-9-4-3-5-10-18/h3-5,8-12,15,20,22H,1-2,6-7,13-14,16-17H2,(H,25,28)
• InChI Key： PBKXJKOUQVSIQT-UHFFFAOYSA-N
• SMILES： O=C1CC(C(NC2C=CC=C(C3C=CC=CC=3)C=2)=O)CN1C1CCCCCC1

Computed Properties

• Exact Mass: 376.215078140g/mol
• Monoisotopic Mass: 376.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 49.4Ų